Cas no 1177-87-3 (Dexamethasone acetate)

Dexamethasone acetate is a synthetic glucocorticoid ester derived from dexamethasone, known for its potent anti-inflammatory and immunosuppressive properties. It is commonly utilized in pharmaceutical formulations to treat inflammatory conditions, allergic reactions, and certain autoimmune disorders. The acetate ester enhances its solubility and bioavailability, allowing for versatile administration routes, including intramuscular, intra-articular, or topical applications. Its prolonged duration of action and high receptor affinity contribute to its efficacy in reducing inflammation and suppressing immune responses. Dexamethasone acetate is widely employed in clinical settings due to its predictable pharmacokinetics and well-documented therapeutic profile. Proper handling and storage are essential to maintain its stability and potency.

Additional information on Dexamethasone acetate

Comprehensive Overview of Dexamethasone Acetate (CAS No. 1177-87-3): Properties, Applications, and Modern Relevance

Dexamethasone acetate (CAS No. 1177-87-3) is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. As a derivative of dexamethasone, this compound is widely utilized in medical and pharmaceutical applications due to its enhanced stability and bioavailability. The dexamethasone acetate structure features an acetate group at the 21-position, which improves its solubility and absorption characteristics. Researchers and clinicians frequently explore dexamethasone acetate uses in treating conditions such as rheumatoid arthritis, allergic reactions, and certain skin disorders.

In recent years, the demand for dexamethasone acetate has surged, particularly during global health crises where its role in managing inflammatory responses gained prominence. Searches for dexamethasone acetate side effects, dexamethasone acetate dosage, and dexamethasone acetate vs dexamethasone reflect growing public interest in its therapeutic profile. This compound’s mechanism of action involves binding to glucocorticoid receptors, modulating gene expression to suppress inflammation. Such properties make it a cornerstone in steroid therapy and immunomodulation.

The pharmaceutical industry prioritizes dexamethasone acetate synthesis due to its critical role in formulations like injectables, creams, and ophthalmic solutions. Analytical methods such as HPLC for dexamethasone acetate ensure quality control, while studies on dexamethasone acetate stability under varying temperatures and pH conditions are essential for shelf-life optimization. Additionally, the compound’s dexamethasone acetate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) is well-documented, facilitating its use in lab protocols.

Beyond clinical applications, dexamethasone acetate research extends to veterinary medicine, where it addresses inflammation in animals.
